Cas no 868978-30-7 (2,4-dimethoxy-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide)

• Product Name: 2,4-dimethoxy-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide
• CAS No: 868978-30-7
• MF: C₁₉H₂₁N₃O₃
• MW: 339.388344526291
• CID: 5863220
• PubChem ID: 7150759
• Update Time: 2023-11-21

2,4-dimethoxy-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-dimethoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]-
• 2,4-dimethoxy-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzamide
• 2,4-dimethoxy-N-(2-{8-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzamide
• 868978-30-7
• F1839-0179
• 2,4-dimethoxy-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzamide
• AKOS024613817
• 2,4-dimethoxy-N-(2-{8-methylimidazo1,2-apyridin-2-yl}ethyl)benzamide

• Inchi： 1S/C19H21N3O3/c1-13-5-4-10-22-12-14(21-18(13)22)8-9-20-19(23)16-7-6-15(24-2)11-17(16)25-3/h4-7,10-12H,8-9H2,1-3H3,(H,20,23)
• InChI Key： MANMVXDYZNYNMU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CN2C(=N1)C(C)=CC=C2)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 339.15829154g/mol
• Monoisotopic Mass: 339.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 14.01±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes